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Compound of Interest

Compound Name:
5-Bromo-2'-chloro-2-

hydroxybenzophenone

CAS No.: 332104-54-8

Cat. No.: B1298630

Get Quote

High-Purity Synthesis, Reactivity Profiling, and Pharmaceutical Applications

Executive Summary & Chemical Architecture
5-Bromo-2'-chloro-2-hydroxybenzophenone (BCHB) is a highly specialized halogenated

diaryl ketone serving as a critical scaffold in the synthesis of heterocyclic pharmacophores,

particularly xanthones and indazoles.

Its value lies in its tri-functional nature:

2-Hydroxy Group: Acts as a hydrogen-bond donor for UV stability (ESIPT mechanism) and a

nucleophile for cyclization.

2'-Chloro Substituent: A labile leaving group positioned for intramolecular nucleophilic

aromatic substitution (

), enabling rapid access to the xanthone core.
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5-Bromo Substituent: A robust handle for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig), allowing late-stage diversification of the molecular skeleton.

Chemical Identity
Property Specification

IUPAC Name
(5-bromo-2-hydroxyphenyl)(2-

chlorophenyl)methanone

Molecular Formula

Molecular Weight 311.56 g/mol

Key Structural Feature
Intramolecular H-bond (

)

CAS Registry Derivative of generic CAS 1226146-26-6 class

Strategic Synthesis: The Fries Rearrangement
Protocol
While direct Friedel-Crafts acylation is possible, it often suffers from poor regioselectivity

(ortho/para mixtures). The Fries Rearrangement of the corresponding phenolic ester is the

authoritative route for high-purity 2-hydroxybenzophenones, ensuring exclusive ortho migration

of the acyl group.

Retrosynthetic Analysis
The target molecule is constructed from two commercially available precursors:

Ring A Source: 4-Bromophenol (Provides the 5-Br and 2-OH motif).

Ring B Source: 2-Chlorobenzoyl chloride (Provides the 2'-Cl motif).

Step-by-Step Methodology
Phase 1: Esterification
Objective: Synthesis of 4-bromophenyl 2-chlorobenzoate.
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Reagents: Dissolve 4-bromophenol (1.0 eq) in anhydrous Dichloromethane (DCM). Add

Triethylamine (1.2 eq) as an acid scavenger.

Addition: Cool to 0°C. Dropwise add 2-chlorobenzoyl chloride (1.05 eq) under

atmosphere.

Reaction: Stir at RT for 4 hours. Monitor by TLC (disappearance of phenol).

Workup: Wash with 1M HCl (to remove amine salts), then saturated

. Dry organic layer over

and concentrate.

Output: White crystalline solid (Ester Intermediate).

Phase 2: Lewis Acid-Mediated Fries Rearrangement
Objective: Migration of the 2-chlorobenzoyl group to the ortho position.

Setup: Mix the Ester intermediate (from Phase 1) with anhydrous Aluminum Chloride (

, 1.5 eq).

Solvent Choice: Use Nitrobenzene (for higher temp/thermodynamic control) or perform Neat

(solvent-free melt) at 120°C-140°C.

Expert Insight: Thermodynamic control is required to favor the ortho-isomer (stabilized by

the chelate ring with Aluminum).

Quenching (Critical): Cool the reaction mixture to 60°C. Carefully pour onto a mixture of

crushed ice and concentrated HCl.

Safety Note: This step is highly exothermic. The HCl breaks the Aluminum-phenoxide

complex.

Purification: Extract with DCM. If Nitrobenzene was used, remove via steam distillation or

vacuum distillation. Recrystallize the crude product from Ethanol/Water.[1]
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Synthesis Workflow Diagram

Mechanism: Intramolecular Electrophilic Subst.
4-Bromophenol

Intermediate Ester
(4-bromophenyl 2-chlorobenzoate)

Et3N, DCM, 0°C

2-Chlorobenzoyl
Chloride

Al-Phenoxide
Chelate Complex

AlCl3, 140°C
(Fries Rearrangement) 5-Bromo-2'-chloro-

2-hydroxybenzophenone

HCl/Ice Quench
(Hydrolysis)

Click to download full resolution via product page

Figure 1: Two-step synthesis via Fries Rearrangement ensuring regiospecific ortho-acylation.

Reactivity Profile & Pharmaceutical Utility
The BCHB scaffold is a "privileged structure" in medicinal chemistry because it serves as a

gateway to fused tricyclic systems.

The Xanthone Cyclization (Pathway A)
The most valuable transformation of BCHB is its conversion to 2-bromoxanthone.

Mechanism: Intramolecular Nucleophilic Aromatic Substitution (

).

Protocol: Treat BCHB with a strong base (NaOH or

) in a polar aprotic solvent (DMF or DMSO) at reflux.

Causality: The phenolate ion formed at the 2-position attacks the 2'-position, displacing the

Chlorine atom. The Chlorine is activated by the electron-withdrawing carbonyl group ortho to

it.

Indazole Formation (Pathway B)
Reaction with hydrazine derivatives yields 1,2-diarylindazoles, common in anti-inflammatory

drugs.
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Mechanism: Condensation of hydrazine with the ketone, followed by intramolecular

cyclization displacing the 2'-Chlorine (or 2-OH depending on conditions).

Palladium Cross-Coupling (Pathway C)
The 5-Bromo position remains intact during the rearrangement and cyclization steps described

above. This allows for "Late-Stage Functionalization."

Application: After forming the xanthone core, the bromine can be replaced with aryl, vinyl, or

alkyl groups via Suzuki coupling to generate libraries of bioactive compounds.

Reactivity Flowchart
5-Bromo-2'-chloro-

2-hydroxybenzophenone

2-Bromoxanthone
(Tricyclic Core)

Base (NaOH/DMF)
Intramolecular SnAr

Indazole Derivatives
(Bioactive Heterocycles)

Hydrazine/EtOH
Cyclocondensation

Biaryl Ketones
(via Pd-Catalysis)

Ar-B(OH)2, Pd(PPh3)4
Suzuki Coupling at C-5

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways utilizing the tri-functional nature of the BCHB scaffold.

Analytical Characterization Standards
To validate the synthesis of 5-Bromo-2'-chloro-2-hydroxybenzophenone, the following

spectral signatures must be confirmed.
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Technique Diagnostic Signal Structural Assignment

1H NMR 11.5 - 12.0 ppm (Singlet)

Chelated Phenolic -OH. The

extreme downfield shift

confirms the intramolecular H-

bond with the carbonyl,

proving the ortho substitution.

1H NMR 7.0 - 8.0 ppm (Multiplets)

Aromatic protons. Look for

specific coupling patterns of

the 1,2,4-trisubstituted ring

(Ring A) and 1,2-disubstituted

ring (Ring B).

IR Spectroscopy 1620 - 1640

Cheated Carbonyl (C=O).

Lower wavenumber than

typical ketones (usually ~1670)

due to H-bonding weakening

the bond order.

IR Spectroscopy
3200 - 3500

(Broad/Weak)

Phenolic -OH. Often obscured

or very broad due to chelation.

Mass Spectrometry M+ and M+2 (3:1 ratio)
Characteristic isotope pattern

for Chlorine (3:1).

Mass Spectrometry M+ and M+2 (1:1 ratio)
Characteristic isotope pattern

for Bromine (1:1).

Combined MS Complex Isotope Cluster

The presence of both Br and

Cl creates a distinct M, M+2,

M+4 pattern.

Safety & Handling (GHS Classification)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Handling Protocol: Perform all synthesis steps, particularly the use of acid chlorides and

Aluminum Chloride, within a certified fume hood. The quenching of

generates HCl gas; use a caustic scrubber.
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Safety Data (GHS)

PubChem CID 689068 (5-Bromo-2'-chloro-2-hydroxybenzophenone).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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